Cas no 2097913-01-2 (2-{[1-(3-Chloro-2-methylbenzenesulfonyl)pyrrolidin-3-yl]oxy}quinoxaline)

• Product name: 2-{[1-(3-Chloro-2-methylbenzenesulfonyl)pyrrolidin-3-yl]oxy}quinoxaline
• CAS No: 2097913-01-2
• MF: C₁₉H₁₈ClN₃O₃S
• MW: 403.882522106171
• CID: 6454523
• PubChem ID: 126850669

2-{[1-(3-Chloro-2-methylbenzenesulfonyl)pyrrolidin-3-yl]oxy}quinoxaline Chemical and Physical Properties

Names and Identifiers

• 2-[1-(3-chloro-2-methylphenyl)sulfonylpyrrolidin-3-yl]oxyquinoxaline
• 2097913-01-2
• F6476-4538
• AKOS032465306
• 2-{[1-(3-chloro-2-methylbenzenesulfonyl)pyrrolidin-3-yl]oxy}quinoxaline
• 2-{[1-(3-Chloro-2-methylbenzenesulfonyl)pyrrolidin-3-yl]oxy}quinoxaline

• Inchi： 1S/C19H18ClN3O3S/c1-13-15(20)5-4-8-18(13)27(24,25)23-10-9-14(12-23)26-19-11-21-16-6-2-3-7-17(16)22-19/h2-8,11,14H,9-10,12H2,1H3
• InChI Key： BAVMIMCURYGTSR-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1C)S(N1CCC(C1)OC1C=NC2C=CC=CC=2N=1)(=O)=O

Computed Properties

• Exact Mass: 403.0757403g/mol
• Monoisotopic Mass: 403.0757403g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 614
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80.8Ų
• XLogP3: 3.5

Additional information on 2-{[1-(3-Chloro-2-methylbenzenesulfonyl)pyrrolidin-3-yl]oxy}quinoxaline

2-{[1-(3-Chloro-2-methylbenzenesulfonyl)pyrrolidin-3-yl]oxy}quinoxaline (CAS No. 2097913-01-2): A Comprehensive Overview

2-{[1-(3-Chloro-2-methylbenzenesulfonyl)pyrrolidin-3-yl]oxy}quinoxaline (CAS No. 2097913-01-2) is a specialized organic compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound, characterized by its unique molecular structure combining a quinoxaline core with a pyrrolidinyloxy side chain, exhibits promising potential in various research applications. Its 3-chloro-2-methylbenzenesulfonyl moiety further enhances its reactivity and binding properties, making it a subject of interest for scientists exploring novel therapeutic agents.

The molecular formula of 2-{[1-(3-Chloro-2-methylbenzenesulfonyl)pyrrolidin-3-yl]oxy}quinoxaline reflects its complex yet strategically designed architecture. Researchers have been particularly intrigued by its potential interactions with biological targets, given the presence of the quinoxaline scaffold—a structure known for its diverse pharmacological activities. The compound's CAS No. 2097913-01-2 serves as a unique identifier, ensuring precise referencing in academic and industrial settings.

In recent years, the demand for 2-{[1-(3-Chloro-2-methylbenzenesulfonyl)pyrrolidin-3-yl]oxy}quinoxaline has surged due to its relevance in addressing contemporary challenges in drug development. With the rise of antibiotic resistance and the need for innovative antiviral agents, compounds like this are being rigorously studied for their efficacy. The pyrrolidin-3-yl]oxy group, in particular, is a focal point for modifications aimed at enhancing bioavailability and target specificity.

From a synthetic chemistry perspective, 2-{[1-(3-Chloro-2-methylbenzenesulfonyl)pyrrolidin-3-yl]oxy}quinoxaline offers a versatile platform for further derivatization. Its benzenesulfonyl component allows for selective functionalization, enabling researchers to tailor its properties for specific applications. This adaptability is crucial in the design of next-generation pharmaceuticals, where precision and customization are paramount.

The compound's stability under various conditions has also been a topic of investigation. Studies suggest that 2-{[1-(3-Chloro-2-methylbenzenesulfonyl)pyrrolidin-3-yl]oxy}quinoxaline maintains its integrity in a range of solvents, making it suitable for diverse experimental setups. This characteristic is particularly valuable in high-throughput screening and combinatorial chemistry, where reproducibility is essential.

Market trends indicate a growing interest in CAS No. 2097913-01-2, driven by its potential in oncology and neurology research. The quinoxaline moiety, known for its role in inhibiting certain enzymes, positions this compound as a candidate for kinase inhibitors and other targeted therapies. As the pharmaceutical industry shifts toward personalized medicine, such molecules are becoming increasingly valuable.

In addition to its therapeutic potential, 2-{[1-(3-Chloro-2-methylbenzenesulfonyl)pyrrolidin-3-yl]oxy}quinoxaline is also being explored in material science. Its conjugated system and electron-rich regions make it a candidate for organic electronic applications, such as sensors and light-emitting devices. This dual utility underscores the compound's versatility and broad appeal.

For researchers seeking reliable sources of 2-{[1-(3-Chloro-2-methylbenzenesulfonyl)pyrrolidin-3-yl]oxy}quinoxaline, it is essential to verify the purity and authenticity of the compound. Reputable suppliers often provide detailed analytical data, including HPLC and NMR spectra, to ensure compliance with research standards. The CAS No. 2097913-01-2 serves as a critical reference in these transactions.

Looking ahead, the exploration of 2-{[1-(3-Chloro-2-methylbenzenesulfonyl)pyrrolidin-3-yl]oxy}quinoxaline is expected to expand into new domains. With advancements in computational chemistry and AI-driven drug design, the compound's interactions and optimization pathways can be modeled with greater accuracy. This synergy between experimental and theoretical approaches will likely accelerate its adoption in cutting-edge research.

In summary, 2-{[1-(3-Chloro-2-methylbenzenesulfonyl)pyrrolidin-3-yl]oxy}quinoxaline (CAS No. 2097913-01-2) represents a compelling example of modern chemical innovation. Its multifaceted applications, from drug discovery to materials science, highlight its significance in contemporary research. As scientific inquiries evolve, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in chemistry and beyond.